Cas no 2169398-82-5 (3,3,8,8-tetramethyl-2,6-dioxa-10-azaspiro4.5decane)

• Product Name: 3,3,8,8-tetramethyl-2,6-dioxa-10-azaspiro4.5decane
• CAS No: 2169398-82-5
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 6004459
• PubChem ID: 165518758
• Update Time: 2025-10-05

3,3,8,8-tetramethyl-2,6-dioxa-10-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 3,3,8,8-tetramethyl-2,6-dioxa-10-azaspiro4.5decane
• 2169398-82-5
• 3,3,8,8-tetramethyl-2,6-dioxa-10-azaspiro[4.5]decane
• EN300-1278599

• Inchi： 1S/C11H21NO2/c1-9(2)6-12-11(14-7-9)5-10(3,4)13-8-11/h12H,5-8H2,1-4H3
• InChI Key： SUBUVQHELFDXSP-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)CNC21COC(C)(C)C2

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 30.5Ų

Additional information on 3,3,8,8-tetramethyl-2,6-dioxa-10-azaspiro4.5decane

Research Briefing on 3,3,8,8-tetramethyl-2,6-dioxa-10-azaspiro[4.5]decane (CAS: 2169398-82-5)

In recent years, the compound 3,3,8,8-tetramethyl-2,6-dioxa-10-azaspiro[4.5]decane (CAS: 2169398-82-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique heterocyclic framework, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and material science. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 3,3,8,8-tetramethyl-2,6-dioxa-10-azaspiro[4.5]decane has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. Notably, the compound's spirocyclic architecture has been leveraged to enhance its stability and bioavailability, making it a valuable scaffold for the development of novel pharmaceuticals. Recent publications highlight its role as a key intermediate in the synthesis of complex molecules with potential anti-inflammatory and neuroprotective properties.

Biological evaluations of 3,3,8,8-tetramethyl-2,6-dioxa-10-azaspiro[4.5]decane have revealed its interaction with specific molecular targets, including enzymes and receptors implicated in neurodegenerative diseases. In vitro and in vivo studies suggest that derivatives of this compound exhibit moderate to high affinity for these targets, paving the way for further optimization. For instance, one study demonstrated its efficacy in modulating oxidative stress pathways, which could be beneficial in treating conditions such as Alzheimer's disease and Parkinson's disease. These findings underscore the compound's potential as a lead structure for future drug development.

In addition to its therapeutic potential, 3,3,8,8-tetramethyl-2,6-dioxa-10-azaspiro[4.5]decane has also been explored for its applications in material science. Its rigid spirocyclic framework has been incorporated into polymers and coatings to enhance mechanical properties and chemical resistance. Recent advancements in this area have focused on tailoring the compound's functional groups to achieve desired material characteristics, such as thermal stability and biocompatibility. These interdisciplinary studies highlight the versatility of this compound beyond traditional pharmaceutical applications.

Despite these promising developments, challenges remain in the clinical translation of 3,3,8,8-tetramethyl-2,6-dioxa-10-azaspiro[4.5]decane-based therapeutics. Issues such as scalability, pharmacokinetics, and toxicity profiles need to be addressed through rigorous preclinical testing. Future research directions may include the design of more potent analogs, the exploration of combination therapies, and the development of targeted delivery systems. Collaborative efforts between academia and industry will be crucial to overcoming these hurdles and unlocking the full potential of this compound.

In conclusion, 3,3,8,8-tetramethyl-2,6-dioxa-10-azaspiro[4.5]decane (CAS: 2169398-82-5) represents a promising candidate for both pharmaceutical and material science applications. Its unique structural features and demonstrated biological activity make it a valuable subject of ongoing research. As the scientific community continues to explore its potential, this compound may play a pivotal role in addressing unmet medical needs and advancing innovative technologies.